Cas no 1304913-03-8 (1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine
• CAS No: 1304913-03-8
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5833844
• PubChem ID: 61292085
• Update Time: 2025-05-24

1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-methyl-3-(2-methyl-5-nitrophenyl)-
• 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine
• EN300-1827937
• CS-0283713
• AKOS010545157
• 1304913-03-8

• Inchi： 1S/C11H12N4O2/c1-7-3-4-8(15(16)17)5-9(7)10-6-11(12)14(2)13-10/h3-6H,12H2,1-2H3
• InChI Key： QOROMFGSEGOOOL-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2=CC([N+]([O-])=O)=CC=C2C)=N1

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 445.7±45.0 °C(Predicted)
• pka: 2.84±0.10(Predicted)

Additional information on 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine

Professional Introduction to 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine (CAS No. 1304913-03-8)

1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1304913-03-8, has garnered attention due to its structural features and its implications in drug discovery and development. The molecular framework of this pyrazole derivative incorporates a methyl group at the 1-position, a 2-methyl-5-nitrophenyl moiety at the 3-position, and an amine group at the 5-position, which collectively contribute to its distinct chemical properties and reactivity.

The molecular structure of 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine is of particular interest in medicinal chemistry due to its potential to interact with biological targets in novel ways. The presence of the nitro group in the phenyl ring enhances its electronic properties, making it a versatile scaffold for further derivatization and functionalization. This compound’s ability to engage with various biological pathways has positioned it as a candidate for exploring new therapeutic modalities.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly pyrazoles, due to their wide range of biological activities. Pyrazoles are known for their role as pharmacophores in numerous drugs, including antihypertensive, anti-inflammatory, and anticancer agents. The specific derivative 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine represents an advanced exploration of this scaffold, combining structural elements that may enhance binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential application in oncology research. The nitro group and the methyl-substituted phenyl ring can influence electron distribution across the molecule, affecting how it interacts with enzymes and receptors involved in cancer cell proliferation. Preliminary studies have suggested that such modifications can lead to increased potency and reduced toxicity compared to simpler pyrazole derivatives. These findings are particularly exciting as they align with the broader trend in oncology towards developing more targeted and effective therapies.

The synthesis of 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group into the phenyl ring is a critical step, often achieved through nitration reactions that must be carefully monitored to avoid over-nitration or decomposition. Advanced synthetic techniques, such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions, may be employed to introduce additional functional groups while maintaining structural integrity.

The pharmacological profile of this compound is under active investigation in several research laboratories. Initial in vitro studies have demonstrated promising interactions with enzymes such as kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, the amine group at the 5-position provides a site for further derivatization, allowing researchers to fine-tune the molecule’s properties for specific applications. This flexibility makes 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine a valuable tool in drug discovery pipelines.

The role of computational chemistry in understanding the behavior of complex molecules like this one cannot be overstated. Molecular modeling techniques are increasingly used to predict binding affinities, metabolic stability, and pharmacokinetic properties before experimental validation. These simulations help guide synthetic efforts by identifying optimal modifications that could enhance activity while minimizing off-target effects. The integration of computational methods with experimental data has significantly accelerated the drug discovery process.

In conclusion, 1-methyl-3-(2-methyl-5-nitrophenyl)-1H-pyrazol-5-amine (CAS No. 1304913-03-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure offers potential advantages in terms of biological activity and synthetic feasibility. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.